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Compound of Interest

Compound Name: OD36

Cat. No.: B609712 Get Quote

For researchers, scientists, and drug development professionals working with the potent RIPK2

inhibitor OD36, adherence to strict safety protocols is paramount to ensure personal safety and

maintain a secure laboratory environment. This document provides essential, immediate safety

and logistical information, including detailed operational and disposal plans.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of OD36 is the first step in safe

handling. This data is crucial for risk assessment and for designing appropriate experimental

and safety protocols.

Property Value Reference

Molecular Weight 367.23 g/mol [1]

Formula C₁₆H₁₅ClN₄O₂.HCl [1]

Solubility
Soluble to 100 mM in DMSO

and to 5 mM in ethanol.
[1]

Purity ≥98% [1]

Storage
Desiccate at room

temperature.
[1]

CAS Number 1638644-62-8 [1]
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Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling

OD36 to prevent exposure through inhalation, skin contact, or eye contact. The following table

summarizes the required PPE.

Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Laboratory coat

A buttoned lab coat should be

worn to protect skin and

clothing.

Respiratory Respirator (if applicable)

A NIOSH-approved respirator

may be necessary if working

with the compound in a way

that could generate dust or

aerosols.

Experimental Protocols: Donning and Doffing PPE
Proper technique for putting on (donning) and taking off (doffing) PPE is critical to prevent

contamination.

Donning PPE Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b609712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform Hand Hygiene

Put on Lab Coat

Put on Safety Glasses or Goggles

Put on Gloves

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the correct donning of Personal Protective Equipment.

Doffing PPE Workflow
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Remove Gloves

Perform Hand Hygiene

Remove Lab Coat

Remove Safety Glasses or Goggles

Perform Hand Hygiene

Click to download full resolution via product page

Figure 2. Step-by-step workflow for the correct doffing of Personal Protective Equipment to

avoid contamination.

Handling and Storage Procedures
Adherence to proper handling and storage procedures is essential for maintaining the integrity

of OD36 and ensuring a safe laboratory environment.

Handling:

Handle OD36 in a well-ventilated area, preferably within a chemical fume hood, especially

when working with the solid compound or preparing stock solutions.

Avoid the creation of dust and aerosols.

Prevent contact with skin, eyes, and clothing.
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Wash hands thoroughly after handling.

Storage:

Store OD36 in a tightly sealed container in a dry and well-ventilated place.

It is recommended to desiccate the compound at room temperature.[1]

For reconstituted solutions, it is advised to aliquot and freeze at -20°C. Stock solutions are

reported to be stable for up to 3 months at -20°C.

Disposal Plan
Proper disposal of OD36 and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Disposal Workflow

Waste Streams

Unused OD36 Compound

Collect in Designated, Labeled Hazardous Waste Container

Contaminated Labware (e.g., pipette tips, tubes) Contaminated PPE (e.g., gloves, disposable lab coat)

Store in a Secure, Ventilated Area

Arrange for Pickup by Certified Hazardous Waste Disposal Service

Click to download full resolution via product page
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Figure 3. Logical workflow for the safe disposal of OD36 and associated contaminated

materials.

Disposal Guidelines:

Dispose of unused OD36 and any contaminated materials as hazardous waste.

Do not dispose of OD36 down the drain or in the regular trash.

Follow all federal, state, and local regulations for hazardous waste disposal.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on chemical waste disposal procedures.

By following these guidelines, researchers can safely handle OD36, minimize exposure risks,

and ensure the proper disposal of this potent compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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